molecular formula C17H14ClFN2O B249553 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine

1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine

Cat. No. B249553
M. Wt: 316.8 g/mol
InChI Key: VZRHWUUBPKWILX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is also known as "FEN" and belongs to the class of phenylpiperazine derivatives.

Mechanism of Action

The mechanism of action of 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. This dual mechanism of action makes it a promising candidate for the treatment of depression and anxiety disorders.
Biochemical and Physiological Effects:
1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which are all neurotransmitters that play a role in mood regulation. It has also been shown to decrease the levels of cortisol, a stress hormone that is associated with anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine in lab experiments is its high selectivity and potency. This compound has a high affinity for the 5-HT1A receptor, which makes it an ideal tool for studying the role of this receptor in various biological processes. However, one limitation of using this compound is its relatively short half-life, which may make it difficult to study its long-term effects.

Future Directions

There are many potential future directions for research involving 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine. Some possible areas of investigation include:
1. Further studies to elucidate the precise mechanism of action of this compound.
2. Development of new derivatives of this compound with improved pharmacological properties.
3. Exploration of the potential therapeutic uses of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
4. Investigation of the long-term effects of this compound on the brain and other organs.
5. Studies to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine involves the reaction of 3-chloro-4-fluoroaniline with 2-furoic acid, followed by reduction and reductive amination. This process yields the desired compound with high purity and yield.

Scientific Research Applications

The potential applications of 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine in scientific research are vast. This compound has been extensively studied for its pharmacological properties and potential therapeutic uses. It has been shown to possess activity against a wide range of diseases, including depression, anxiety, and schizophrenia.

properties

Product Name

1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine

Molecular Formula

C17H14ClFN2O

Molecular Weight

316.8 g/mol

IUPAC Name

N-[[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl]-1-pyridin-3-ylmethanamine

InChI

InChI=1S/C17H14ClFN2O/c18-15-8-13(3-5-16(15)19)17-6-4-14(22-17)11-21-10-12-2-1-7-20-9-12/h1-9,21H,10-11H2

InChI Key

VZRHWUUBPKWILX-UHFFFAOYSA-N

SMILES

C1=CC(=CN=C1)CNCC2=CC=C(O2)C3=CC(=C(C=C3)F)Cl

Canonical SMILES

C1=CC(=CN=C1)CNCC2=CC=C(O2)C3=CC(=C(C=C3)F)Cl

Origin of Product

United States

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